Cas no 67708-72-9 (aucubigenin-1-O-beta-gentiobioside)
67708-72-9 structure
Product Name:aucubigenin-1-O-beta-gentiobioside
CAS No:67708-72-9
MF:C21H32O14
MW:508.470388412476
CID:2039756
Update Time:2025-04-21
aucubigenin-1-O-beta-gentiobioside Chemical and Physical Properties
Names and Identifiers
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- aucubigenin-1-O-beta-gentiobioside
- Ulmoside
- 6'-O-??-Glucosylaucubin
-
- Inchi: 1S/C21H32O14/c22-4-7-3-9(24)8-1-2-31-19(12(7)8)35-21-18(30)16(28)14(26)11(34-21)6-32-20-17(29)15(27)13(25)10(5-23)33-20/h1-3,8-30H,4-6H2
- InChI Key: NOVFAHFRCMKDBE-UHFFFAOYSA-N
- SMILES: OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C4C(C(C=C4CO)O)C=CO3)O2)O1
Computed Properties
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 35
- XLogP3: -3.927
aucubigenin-1-O-beta-gentiobioside Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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